Cas no 2034416-12-9 (3-(4-methanesulfonylphenyl)-1-[4-(thiophen-3-yl)piperidin-1-yl]propan-1-one)

• Product Name: 3-(4-methanesulfonylphenyl)-1-[4-(thiophen-3-yl)piperidin-1-yl]propan-1-one
• CAS No: 2034416-12-9
• MF: C₁₉H₂₃NO₃S₂
• MW: 377.520822763443
• CID: 5376814
• Update Time: 2025-08-05

3-(4-methanesulfonylphenyl)-1-[4-(thiophen-3-yl)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Methylsulfonyl)phenyl]-1-[4-(3-thienyl)-1-piperidinyl]-1-propanone
• 3-(4-methanesulfonylphenyl)-1-[4-(thiophen-3-yl)piperidin-1-yl]propan-1-one

• Inchi： 1S/C19H23NO3S2/c1-25(22,23)18-5-2-15(3-6-18)4-7-19(21)20-11-8-16(9-12-20)17-10-13-24-14-17/h2-3,5-6,10,13-14,16H,4,7-9,11-12H2,1H3
• InChI Key： GFOGOVOEUWEHCU-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2C=CSC=2)CC1)(=O)CCC1=CC=C(S(C)(=O)=O)C=C1

Experimental Properties

• Density: 1.252±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 612.2±55.0 °C(Predicted)
• pka: -0.85±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-(4-methanesulfonylphenyl)-1-[4-(thiophen-3-yl)piperidin-1-yl]propan-1-one

3-(4-Methanesulfonylphenyl)-1-[4-(Thiophen-3-yl)Piperidin-1-yl]Propan-1-one: A Comprehensive Overview

3-(4-Methanesulfonylphenyl)-1-[4-(Thiophen-3-yl)Piperidin-1-yl]Propan-1-one, also known by its CAS number 2034416-12-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methanesulfonyl group attached to a phenyl ring, a thiophene moiety, and a piperidine ring. The combination of these functional groups makes it a versatile molecule with diverse applications.

The compound's structure is particularly interesting due to the presence of the thiophene group, which is known for its aromaticity and stability. Thiophene-containing compounds are widely studied in medicinal chemistry due to their potential as bioisosteres and their ability to modulate the pharmacokinetic properties of drugs. The piperidine ring further adds to the molecule's complexity, providing additional sites for functionalization and interaction with biological targets.

Recent studies have highlighted the importance of methanesulfonylphenyl groups in drug design. These groups are often used as bioisosteres or as part of prodrugs, enhancing the solubility and bioavailability of active pharmaceutical ingredients (APIs). The combination of this group with the thiophene and piperidine moieties in our compound suggests that it could have unique pharmacokinetic profiles, making it a promising candidate for further research in drug development.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of the methanesulfonylphenyl group with an appropriately substituted piperidine derivative. The introduction of the thiophene moiety can be achieved through various methods, including Suzuki-Miyaura coupling or other cross-coupling reactions. These methods ensure high yields and good control over the stereochemistry of the final product.

The compound's properties make it a valuable tool in medicinal chemistry research. Its structure allows for easy modification, enabling researchers to explore various analogs with different substituents. This flexibility is crucial in drug discovery, where subtle changes in molecular structure can lead to significant improvements in efficacy and safety profiles.

From an application standpoint, this compound has shown potential in several areas. In pharmaceutical research, it has been investigated as a lead compound for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its unique electronic properties make it a candidate for use in electronic materials and sensors.

The latest research on this compound has focused on its interaction with biological targets such as kinases and proteases. Studies have demonstrated that it exhibits moderate inhibitory activity against certain enzymes, suggesting that it could serve as a starting point for developing new therapeutic agents. Furthermore, computational studies have provided insights into its binding modes and potential optimization strategies.

In conclusion, 3-(4-Methanesulfonylphenyl)-1-[4-(Thiophen-3-yl)Piperidin-1-yl]Propan-1-one (CAS 2034416-12-9) is a multifaceted organic compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a promising candidate for future innovations in drug development and materials science.